Cas no 138720-01-1 (Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester)
138720-01-1 structure
Product Name:Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester
CAS No:138720-01-1
MF:C9H8F3IO5S
MW:412.12150478363
CID:2773416
PubChem ID:11122486
Update Time:2025-04-21
Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- DTXSID40455999
- 138720-01-1
- Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester
- DTXCID70406818
- YMCBMOVTCMAJBJ-UHFFFAOYSA-N
-
- Inchi: 1S/C9H8F3IO5S/c1-16-5-17-6-3-2-4-7(8(6)13)18-19(14,15)9(10,11)12/h2-4H,5H2,1H3
- InChI Key: YMCBMOVTCMAJBJ-UHFFFAOYSA-N
- SMILES: IC1C(=CC=CC=1OS(C(F)(F)F)(=O)=O)OCOC
Computed Properties
- Exact Mass: 411.90893Da
- Monoisotopic Mass: 411.90893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 70.2Ų
Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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